1-(2-Hydroxy-4-methylphenyl)octan-1-one oxime

• CAS No.: 84498-20-4
• Molecular Formula: C15H23NO2
• Molecular Weight: 249.35 g/mol
• IUPAC Name: 2-[(E)-C-heptyl-N-hydroxycarbonimidoyl]-5-methylphenol
• InChI: InChI=1S/C15H23NO2/c1-3-4-5-6-7-8-14(16-18)13-10-9-12(2)11-15(13)17/h9-11,17-18H,3-8H2,1-2H3/b16-14+
• InChI Key: OSYXKQUUNLQJRR-JQIJEIRASA-N
• Isomeric SMILES: CCCCCCC/C(=N\O)/C1=C(C=C(C=C1)C)O
• Canonical SMILES: CCCCCCCC(=NO)C1=C(C=C(C=C1)C)O

Description

Ferromolybdenum Slags , is a byproduct of the ferromolybdenum production process. Ferromolybdenum is an alloy of iron and molybdenum, which is used to add molybdenum to steel. The slags are formed during the smelting process and contain various oxides and silicates.

Preparation Methods

Synthetic Routes and Reaction Conditions

Ferromolybdenum slags are produced during the smelting of molybdenum ores with iron. The process involves the reduction of molybdenum trioxide (MoO₃) with iron in an electric arc furnace. The reaction conditions typically include high temperatures (around 1600°C) and the presence of a reducing agent such as carbon.

Industrial Production Methods

In industrial settings, ferromolybdenum is produced by mixing molybdenum trioxide with iron and a reducing agent in an electric arc furnace. The molten alloy is then separated from the slag, which is collected and processed further to recover any remaining valuable metals.

Chemical Reactions Analysis

Types of Reactions

Ferromolybdenum slags can undergo various chemical reactions, including:

Oxidation: The oxides present in the slags can react with oxygen to form higher oxides.

Reduction: The metal oxides can be reduced to their respective metals using reducing agents.

Substitution: The silicates in the slags can undergo substitution reactions with other metal ions.

Common Reagents and Conditions

Oxidation: Oxygen or air at elevated temperatures.

Reduction: Carbon or other reducing agents at high temperatures.

Substitution: Metal salts in aqueous solutions.

Major Products Formed

Oxidation: Higher oxides of molybdenum and iron.

Reduction: Metallic molybdenum and iron.

Substitution: New silicate compounds with substituted metal ions.

Scientific Research Applications

Ferromolybdenum slags have several scientific research applications, including:

Chemistry: Used as a source of molybdenum and iron for various chemical reactions and studies.

Biology: Investigated for their potential use in bioremediation and as a nutrient source for certain microorganisms.

Medicine: Studied for their potential use in medical implants and as a source of trace elements.

Industry: Used in the production of construction materials, ceramics, and as a raw material for the recovery of valuable metals.

Mechanism of Action

The mechanism by which ferromolybdenum slags exert their effects depends on the specific application. In chemical reactions, the oxides and silicates in the slags can act as catalysts or reactants. In biological applications, the trace elements in the slags can be utilized by microorganisms for growth and metabolism.

Comparison with Similar Compounds

Similar Compounds

Ferrosilicon Slags: Byproducts of ferrosilicon production, containing silicon and iron oxides.

Ferrochromium Slags: Byproducts of ferrochromium production, containing chromium and iron oxides.

Ferrovanadium Slags: Byproducts of ferrovanadium production, containing vanadium and iron oxides.

Uniqueness

Ferromolybdenum slags are unique due to their high molybdenum content, which makes them valuable for the recovery of molybdenum. Additionally, the presence of both iron and molybdenum oxides allows for a wide range of chemical reactions and applications.